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Compound of Interest

Compound Name: 5-Bromobenzene-1,2,3-triol

Cat. No.: B1344235 Get Quote

5-Bromobenzene-1,2,3-triol is a brominated phenolic compound. While comprehensive

toxicological data for this specific chemical is not widely available, its structure suggests a

hazard profile that includes skin, eye, and respiratory irritation, as indicated by GHS hazard

statements.[1] The presence of the phenol functional group is of primary concern, as phenols

as a class can be corrosive and toxic, with the potential for rapid absorption through the skin.[2]

[3][4] The bromine atom may also contribute to its reactivity and potential as an irritant.

Key Hazard Statements:

H315: Causes skin irritation.[1][5]

H319: Causes serious eye irritation.[1][5]

H335: May cause respiratory irritation.[1][5]

Due to these hazards, it is imperative to handle 5-Bromobenzene-1,2,3-triol with appropriate

engineering controls and personal protective equipment.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical when handling 5-Bromobenzene-1,2,3-triol to
prevent contact with skin, eyes, and the respiratory system.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1344235?utm_src=pdf-interest
https://www.benchchem.com/product/b1344235?utm_src=pdf-body
https://www.aifchem.com/product-ACVBRW196
https://twu.edu/media/documents/risk-management/Phenol-SOP.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.protocols.io/view/phenol-first-aid-and-personal-protective-equipment-rm7vzn728vx1/v1
https://www.aifchem.com/product-ACVBRW196
https://www.chemical-label.com/en/ghs/print-clp/16492-75-4/5-bromobenzene-1-2-3-triol
https://www.aifchem.com/product-ACVBRW196
https://www.chemical-label.com/en/ghs/print-clp/16492-75-4/5-bromobenzene-1-2-3-triol
https://www.aifchem.com/product-ACVBRW196
https://www.chemical-label.com/en/ghs/print-clp/16492-75-4/5-bromobenzene-1-2-3-triol
https://www.benchchem.com/product/b1344235?utm_src=pdf-body
https://www.benchchem.com/product/b1344235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection
Given the skin irritation potential and the known properties of phenolic compounds to be

absorbed through the skin, selecting the correct gloves is crucial.[2][3] Nitrile gloves may not

offer sufficient protection against phenols, especially in the presence of other solvents.[3] For

direct handling, consider the following:

Primary Gloves: Neoprene or butyl rubber gloves are recommended for handling phenols

and halogenated compounds.[3]

Double Gloving: Wearing two pairs of gloves is a best practice to protect against undetected

tears or punctures. A common practice is to wear a lighter weight disposable glove under a

heavier, more resistant glove.[3]

Glove Change Protocol: Immediately change gloves if they become contaminated. Do not

reuse disposable gloves.

Eye and Face Protection
To protect against splashes and airborne particles, the following are mandatory:

Safety Glasses: ANSI Z87.1-compliant safety glasses with side shields.

Face Shield: A face shield should be worn in addition to safety glasses when there is a

significant risk of splashing.[2]

Body and Respiratory Protection
Laboratory Coat: A standard laboratory coat should be worn at all times. For procedures with

a higher risk of splashing, a chemically resistant apron over the lab coat is recommended.[3]

Respiratory Protection: Work with 5-Bromobenzene-1,2,3-triol should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[2][6] If a fume hood is not

available or the procedure has a high potential for generating aerosols, a risk assessment

should be performed to determine if a respirator is necessary.
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A systematic approach to handling 5-Bromobenzene-1,2,3-triol will minimize the risk of

exposure and contamination.

Engineering Controls
Chemical Fume Hood: All weighing and handling of solid 5-Bromobenzene-1,2,3-triol and

any work with its solutions should be performed in a properly functioning chemical fume

hood.[6]

Ventilation: Ensure the laboratory has adequate general ventilation.

Step-by-Step Handling Procedure
Preparation: Before starting work, ensure the chemical fume hood is operational and the

sash is at the appropriate height. Clear the workspace of any unnecessary items.

PPE Donning: Put on all required PPE as outlined in Section 2.

Weighing: If weighing the solid, do so on a tared weigh boat inside the fume hood. Handle

the container with care to avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Storage: Keep the container of 5-Bromobenzene-1,2,3-triol tightly closed when not in use.

Store in a cool, dry, dark, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2]

Post-Handling: After handling, wipe down the work area in the fume hood with an appropriate

decontaminating solution. Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7]

Spill and Disposal Management
Prompt and correct response to spills and proper waste disposal are critical components of

safe chemical management.
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Spill Response
In the event of a spill, follow these steps:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Alert: Notify your supervisor and colleagues.

Assess: From a safe distance, assess the extent of the spill.

Contain: For small spills within a fume hood, use an absorbent material like vermiculite or

sand to contain the spill.[4][8] Do not use combustible materials.

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and spilled

substance using non-sparking tools and place it into a labeled, sealed container for

hazardous waste disposal.[8]

Decontaminate: Clean the spill area with a suitable decontamination solution.

Waste Disposal Plan
All waste containing 5-Bromobenzene-1,2,3-triol must be treated as hazardous waste.

Solid Waste: Contaminated gloves, weigh boats, and absorbent materials should be placed

in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Solutions containing 5-Bromobenzene-1,2,3-triol should be collected in a

designated, labeled hazardous waste container. Do not pour this chemical down the drain.[9]

[10]

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.
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Parameter Information Source

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [1]

Hazard Statements H315, H319, H335 [1]

Precautionary Statements P261, P305+P351+P338 [1]

Primary Engineering Control Chemical Fume Hood [2][6]

Recommended Gloves Neoprene, Butyl Rubber [3]

Eye Protection
Safety glasses with side

shields and face shield
[2]

Spill Clean-up Material Vermiculite, Sand [4][8]

Emergency Procedures Workflow
The following diagram outlines the immediate actions to take in case of an exposure or spill.
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Caption: Workflow for responding to a spill or personal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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